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Introduction
Ac-YVAD-AMC (Acetyl-Tyrosyl-Valyl-Alanyl-Aspartyl-7-amino-4-methylcoumarin) is a

fluorogenic substrate designed for the sensitive and specific detection of caspase-1 activity.

Caspase-1, also known as Interleukin-1β Converting Enzyme (ICE), is a critical cysteine

protease that plays a central role in the innate immune system. Its activation is a hallmark of

the assembly of multiprotein complexes called inflammasomes.

Inflammasomes are activated in response to a variety of pathogen-associated molecular

patterns (PAMPs) and damage-associated molecular patterns (DAMPs).[1] Upon activation, the

inflammasome complex facilitates the autocatalytic cleavage and activation of pro-caspase-1.

Active caspase-1 then proceeds to cleave the precursor forms of the pro-inflammatory

cytokines Interleukin-1β (pro-IL-1β) and Interleukin-18 (pro-IL-18) into their mature, secreted

forms.[2] Furthermore, active caspase-1 can cleave Gasdermin D, leading to the formation of

pores in the cell membrane and a pro-inflammatory form of programmed cell death known as

pyroptosis.[2]

The Ac-YVAD-AMC substrate consists of the preferred caspase-1 recognition sequence,

YVAD, conjugated to the fluorescent reporter molecule 7-amino-4-methylcoumarin (AMC). In its

intact form, the substrate is non-fluorescent. However, upon cleavage by active caspase-1 at

the aspartate residue, the AMC moiety is released, resulting in a significant increase in

fluorescence that can be quantified to determine caspase-1 activity.
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These application notes provide a detailed protocol for the use of Ac-YVAD-AMC to measure

caspase-1 activity in cell lysates.
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1. Cell Culture and Treatment
(e.g., with LPS + Nigericin)

2. Harvest and Wash Cells

3. Cell Lysis
(on ice)

5. Combine Lysate and Reaction Mix
in a 96-well plate

4. Prepare Reaction Mix
(Assay Buffer + Ac-YVAD-AMC)

6. Incubate at 37°C
(1-2 hours, protected from light)

7. Measure Fluorescence
(Ex/Em = 360/460 nm)

8. Data Analysis
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The following table summarizes the key quantitative parameters for performing a caspase-1

activity assay in cell lysates using Ac-YVAD-AMC.
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Parameter Value Notes

Reagent

Ac-YVAD-AMC Stock Solution 1-10 mM in DMSO
Store at -20°C, protected from

light.

Ac-YVAD-AMC Working

Concentration
20-50 µM

Final concentration in the

assay.

Cell Lysis Buffer Varies by kit

Typically contains HEPES,

CHAPS or Triton X-100, and

DTT.

Assay Buffer Varies by kit

Typically a HEPES or PIPES-

based buffer at pH 7.2-7.4 with

DTT.

Experimental Conditions

Cell Number per Assay 1-5 x 10^6 cells
Can be adjusted based on

expected caspase-1 activity.

Lysate Protein Concentration 50-200 µg per well
Recommended for

normalization.

Incubation Time 1-2 hours
May require optimization for

specific cell types and stimuli.

Incubation Temperature 37°C

Instrumentation

Instrument Fluorescence plate reader

Excitation Wavelength ~360 nm

Emission Wavelength ~460 nm

Controls

Negative Control Untreated/Unstimulated cells
To determine baseline

caspase-1 activity.
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Blank
Assay buffer + substrate (no

lysate)

To measure background

fluorescence of the substrate.

Inhibitor Control
Treated lysate + Caspase-1

inhibitor

To confirm the specificity of the

measured activity.

Experimental Protocols
Protocol 1: Caspase-1 Activity Assay in Cell Lysates
This protocol is designed for a 96-well plate format and is based on methods from various

commercial assay kits.

Materials:

Ac-YVAD-AMC

DMSO (cell culture grade)

Cells of interest (e.g., THP-1 monocytes, bone marrow-derived macrophages)

Inducing agents (e.g., LPS, Nigericin, ATP)

Phosphate-Buffered Saline (PBS), cold

96-well black, clear-bottom microplate

Cell Lysis Buffer (e.g., 50 mM HEPES pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA,

10% glycerol, 10 mM DTT)

2X Reaction Buffer (e.g., 100 mM HEPES pH 7.4, 20% glycerol, 0.5 M EDTA, 10 mM DTT)

Fluorescence microplate reader

Procedure:

Cell Seeding and Treatment:

Seed cells at an appropriate density in a culture plate (e.g., 1 x 10^6 cells/mL).
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For cell lines like THP-1, differentiate into macrophages using PMA (phorbol 12-myristate

13-acetate) for 48-72 hours.

Prime the cells with an inflammasome priming agent (e.g., Lipopolysaccharide (LPS) at 1

µg/mL for 4 hours).

Induce inflammasome activation with a suitable stimulus (e.g., Nigericin at 10-20 µM or

ATP at 5 mM for 30-60 minutes). Include an untreated control group.

Cell Harvesting and Lysis:

Collect the cells by centrifugation at 500 x g for 5 minutes at 4°C.

Wash the cell pellet once with cold PBS and centrifuge again.

Resuspend the cell pellet in 50 µL of cold Cell Lysis Buffer per 1-5 x 10^6 cells.

Incubate the cell suspension on ice for 10-15 minutes.

Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C to pellet cell debris.

Transfer the supernatant (cell lysate) to a new pre-chilled tube. The lysate can be used

immediately or stored at -80°C. Determine the protein concentration of the lysate using a

standard protein assay (e.g., BCA assay).

Assay Preparation and Measurement:

Prepare the Ac-YVAD-AMC substrate stock solution (e.g., 10 mM in DMSO).

In a 96-well black plate, add 50 µL of cell lysate (containing 50-200 µg of protein) to each

well.

Prepare the 1X Reaction Buffer by diluting the 2X Reaction Buffer with an equal volume of

sterile water.

Prepare the final substrate solution by diluting the Ac-YVAD-AMC stock into the 1X

Reaction Buffer to a final concentration of 40-100 µM (this will be a 2X final concentration

for the assay).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b124896?utm_src=pdf-body
https://www.benchchem.com/product/b124896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 50 µL of the substrate solution to each well containing the cell lysate. The final

concentration of Ac-YVAD-AMC in the well will be 20-50 µM.

Incubate the plate at 37°C for 1-2 hours, protected from light.

Measure the fluorescence using a microplate reader with an excitation wavelength of ~360

nm and an emission wavelength of ~460 nm.

Data Analysis:

Raw Fluorescence Units (RFU)
from Plate Reader

Subtract Blank (Buffer + Substrate)
from all readings

Normalize to Protein Concentration
(Optional but recommended)

Calculate Fold Change:
(RFU of Treated Sample) / (RFU of Control Sample)

Statistical Analysis and Graphing

Click to download full resolution via product page
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Subtract the average fluorescence value of the blank (buffer + substrate) from all

experimental readings.

If protein concentration was measured, normalize the fluorescence values by dividing by the

amount of protein in each well.

Calculate the fold-increase in caspase-1 activity by comparing the normalized fluorescence

of the treated samples to the normalized fluorescence of the untreated control samples.

Protocol 2: Considerations for Live-Cell Caspase-1
Activity Measurement
The use of Ac-YVAD-AMC for real-time caspase-1 activity measurement in living cells is not

well-documented and presents significant challenges. The substrate is generally considered to

be poorly cell-permeable. Unlike the cell-permeable caspase-1 inhibitor Ac-YVAD-cmk, which is

designed to cross the cell membrane, fluorogenic substrates like Ac-YVAD-AMC typically

require cell lysis to access the cytosolic caspase-1.

For researchers interested in measuring caspase-1 activity in intact cells, alternative methods

are recommended:

FLICA (Fluorochrome-Labeled Inhibitors of Caspases) Probes: These are cell-permeable

reagents (e.g., FAM-YVAD-FMK) that covalently bind to active caspase-1. The fluorescent

signal is retained within the cell and can be measured by flow cytometry or fluorescence

microscopy.

Genetically Encoded Reporters: FRET-based biosensors or other genetically encoded

markers can be expressed in cells to report on caspase-1 activity in real-time.

Should researchers wish to attempt using Ac-YVAD-AMC in living cells, the following points

should be considered, though success is not guaranteed and extensive optimization will be

required:

Substrate Loading: Methods to transiently permeabilize the cell membrane, such as

electroporation, hypotonic shock, or the use of very low concentrations of detergents like

digitonin, might be explored. However, these methods can themselves induce stress and cell

death pathways, complicating the interpretation of results.
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Cytotoxicity: The potential cytotoxicity of Ac-YVAD-AMC and the solvent (DMSO) at the

required concentrations for live-cell imaging would need to be carefully evaluated.

Signal-to-Noise Ratio: The intracellular concentration of the substrate may not reach a level

sufficient for a robust signal over background fluorescence.

Given these challenges, the cell lysate-based assay described in Protocol 1 remains the most

reliable and validated method for quantifying caspase-1 activity using Ac-YVAD-AMC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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